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Compound of Interest

Compound Name: methyl 9H-xanthene-9-carboxylate

Cat. No.: B1580962 Get Quote

An In-depth Technical Guide to Methyl 9H-
xanthene-9-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 9H-xanthene-9-carboxylate is a heterocyclic organic compound featuring a xanthene

core functionalized with a methyl carboxylate group at the 9-position. The xanthene scaffold is

a "privileged structure" in medicinal chemistry, known to interact with a variety of biological

targets. While the broader class of xanthene derivatives has been extensively studied for its

diverse pharmacological activities, including antimicrobial, antiviral, anti-inflammatory, and

anticancer properties, specific research on methyl 9H-xanthene-9-carboxylate is less

prevalent.[1] This guide provides a comprehensive overview of the known physical and

chemical properties of methyl 9H-xanthene-9-carboxylate, detailed experimental protocols for

its synthesis and characterization, and a discussion of its potential, yet largely unexplored, role

in research and drug development.

Physical and Chemical Properties
The physical and chemical properties of methyl 9H-xanthene-9-carboxylate are summarized

in the tables below. These data have been compiled from various sources, including

experimental reports and computational predictions.
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General and Physical Properties
Property Value Source

Molecular Formula C₁₅H₁₂O₃ PubChem

Molecular Weight 240.25 g/mol PubChem

Melting Point 360.7 K (87.55 °C) [2]

Boiling Point (Predicted) 331.5 ± 41.0 °C at 760 mmHg ChemSrc

Density (Predicted) 1.2 ± 0.1 g/cm³ ChemSrc

Appearance Colorless crystals [2]

Spectroscopic Data
Spectroscopy Data Source

¹H NMR
Data available in spectral

databases.
PubChem

¹³C NMR
Data available in spectral

databases.
PubChem

FTIR

KBr Wafer technique, data

available in spectral

databases.

PubChem

Mass Spectrometry

Experimental GC-MS data

available. Top 5 Peaks (m/z):

196 (99.99), 168 (98.70), 197

(27.00), 84 (20.10), 63 (17.70).

PubChem

Crystallographic Data
The crystal structure of methyl 9H-xanthene-9-carboxylate has been determined by single-

crystal X-ray diffraction.[2]
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Parameter Value

Crystal System Monoclinic

Space Group C2/c

a 25.6601 (16) Å

b 5.7624 (3) Å

c 15.7578 (9) Å

β 92.933 (4)°

Volume 2327.0 (2) Å³

Z 8

Experimental Protocols
Synthesis of Methyl 9H-xanthene-9-carboxylate via
Transesterification
Methyl 9H-xanthene-9-carboxylate has been synthesized as an unintentional byproduct

during the recrystallization of propantheline bromide from methanol.[2] This facile

transesterification provides a straightforward method for its preparation.

Materials:

Propantheline bromide

Methanol

Procedure:

Dissolve propantheline bromide (50 mg) in methanol (2 ml) at room temperature.

Allow the solution to stand for an extended period (e.g., 6 days) to facilitate the formation of

crystals of methyl 9H-xanthene-9-carboxylate.[2]

Isolate the resulting crystals.
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For X-ray diffraction analysis, coat the crystals with Paratone N oil and cool them in a stream

of nitrogen vapor on the diffractometer.[2]

General Fischer Esterification of 9H-Xanthene-9-
carboxylic Acid
A more general and direct synthesis can be achieved through the Fischer esterification of 9H-

xanthene-9-carboxylic acid.

Materials:

9H-Xanthene-9-carboxylic acid

Methanol (anhydrous)

Strong acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)

Anhydrous sodium sulfate or magnesium sulfate

Sodium bicarbonate solution (saturated)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

In a round-bottom flask, dissolve 9H-xanthene-9-carboxylic acid in a large excess of

anhydrous methanol.

Carefully add a catalytic amount of a strong acid (e.g., a few drops of concentrated H₂SO₄).

Reflux the reaction mixture for several hours. Monitor the progress of the reaction by thin-

layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol under reduced pressure.

Dissolve the residue in an organic solvent such as diethyl ether or ethyl acetate.
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Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid

catalyst, followed by washing with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and evaporate the solvent under reduced pressure to obtain the crude

methyl 9H-xanthene-9-carboxylate.

Purify the crude product by recrystallization from a suitable solvent (e.g., methanol or

ethanol) or by column chromatography on silica gel.

Chemical Reactivity and Stability
Detailed studies on the chemical reactivity and stability of methyl 9H-xanthene-9-carboxylate
are not extensively reported in the literature. However, based on its chemical structure as a

methyl ester, the following reactivity can be anticipated:

Hydrolysis: The ester functional group is susceptible to hydrolysis under both acidic and

basic conditions to yield 9H-xanthene-9-carboxylic acid and methanol.

Aminolysis: The compound can react with amines to form the corresponding amides.

Reduction: The ester can be reduced to the corresponding alcohol, (9H-xanthen-9-

yl)methanol, using reducing agents like lithium aluminum hydride.

The thermal stability of the related 6-hydroxy-3-oxo-3H-xanthene-9-carboxylic acid has been

studied, showing decomposition at high temperatures (250–270 °C) with the release of carbon

dioxide.[3] The thermal stability of methyl 9H-xanthene-9-carboxylate has not been

specifically reported.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies in the public domain detailing the biological activity

or the involvement of methyl 9H-xanthene-9-carboxylate in any signaling pathways. The

broader class of xanthene derivatives has been shown to exhibit a wide range of biological

activities, and derivatives of the parent 9H-xanthene-9-carboxylic acid have been investigated
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as potent and orally available enhancers of the mGlu1 receptor.[4][5] However, these studies

do not specifically report on the activity of the methyl ester.

The xanthene scaffold is recognized for its potential in developing therapeutic agents, and it is

plausible that methyl 9H-xanthene-9-carboxylate could serve as a valuable intermediate in

the synthesis of more complex and biologically active molecules.[1] Further screening and

research are required to elucidate any intrinsic biological activity of this compound.

Visualizations
As no specific signaling pathway for methyl 9H-xanthene-9-carboxylate has been described

in the literature, a logical workflow for its synthesis and characterization is presented below.
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Caption: Workflow for the synthesis and characterization of methyl 9H-xanthene-9-
carboxylate.
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Conclusion
Methyl 9H-xanthene-9-carboxylate is a well-characterized compound with established

physical and chemical properties. While its direct biological activity remains to be elucidated, its

structural relationship to a class of pharmacologically significant molecules makes it a

compound of interest. This guide provides foundational information that can aid researchers

and scientists in the synthesis, characterization, and further investigation of this molecule,

potentially as a building block for the development of novel therapeutic agents. Future research

should focus on screening for biological activity to unlock the full potential of this xanthene

derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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